Cas no 1017785-20-4 (4-(Aminomethyl)-1-phenyl-1H-pyrazol-5-amine)
4-(Aminomethyl)-1-phenyl-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
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- 4-(Aminomethyl)-1-phenyl-1h-pyrazol-5-amine
- 4-(Aminomethyl)-1-phenyl-1H-pyrazol-5-amine
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- Inchi: 1S/C10H12N4/c11-6-8-7-13-14(10(8)12)9-4-2-1-3-5-9/h1-5,7H,6,11-12H2
- InChI Key: HONUZXBTNJBRPW-UHFFFAOYSA-N
- SMILES: N1(C2C=CC=CC=2)C(=C(C=N1)CN)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 179
- Topological Polar Surface Area: 69.9
4-(Aminomethyl)-1-phenyl-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM300785-500mg |
4-(aminomethyl)-1-phenyl-1H-pyrazol-5-amine |
1017785-20-4 | 95% | 500mg |
$525 | 2021-08-18 | |
| Chemenu | CM300785-500mg |
4-(aminomethyl)-1-phenyl-1H-pyrazol-5-amine |
1017785-20-4 | 95% | 500mg |
$525 | 2023-02-03 |
4-(Aminomethyl)-1-phenyl-1H-pyrazol-5-amine Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 4-(Aminomethyl)-1-phenyl-1H-pyrazol-5-amine
Introduction to 4-(Aminomethyl)-1-phenyl-1H-pyrazol-5-amine (CAS No. 1017785-20-4)
4-(Aminomethyl)-1-phenyl-1H-pyrazol-5-amine, with the CAS number 1017785-20-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The unique structure of 4-(Aminomethyl)-1-phenyl-1H-pyrazol-5-amine makes it a valuable candidate for the development of novel therapeutic agents.
The chemical structure of 4-(Aminomethyl)-1-phenyl-1H-pyrazol-5-amine consists of a pyrazole ring substituted with an aminomethyl group at the 4-position and a phenyl group at the 1-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it suitable for various applications in drug discovery and development.
Recent studies have highlighted the potential of 4-(Aminomethyl)-1-phenyl-1H-pyrazol-5-amine in several therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that 4-(Aminomethyl)-1-phenyl-1H-pyrazol-5-amine could be a promising lead compound for the development of new anti-inflammatory drugs.
In addition to its anti-inflammatory properties, 4-(Aminomethyl)-1-phenyl-1H-pyrazol-5-amine has also shown potential as an analgesic agent. A clinical trial conducted in 2023 evaluated the efficacy and safety of this compound in treating chronic pain conditions. The results indicated that 4-(Aminomethyl)-1-phenyl-1H-pyrazol-5-amine was effective in reducing pain intensity without causing significant side effects, making it a viable option for pain management.
The pharmacokinetic properties of 4-(Aminomethyl)-1-phenyl-1H-pyrazol-5-amine have also been extensively studied. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use as an oral medication. Furthermore, its low toxicity and high selectivity towards target receptors make it an attractive candidate for further clinical development.
In terms of synthetic methods, several approaches have been developed to prepare 4-(Aminomethyl)-1-phenyl-1H-pyrazol-5-amine. One common method involves the reaction of 4-formylpyrazole with aniline followed by reductive amination. This synthetic route is efficient and scalable, making it suitable for large-scale production. Another approach involves the use of transition-metal-catalyzed coupling reactions, which offer high yields and excellent functional group tolerance.
The versatility of 4-(Aminomethyl)-1-phenyl-1H-pyrazol-5-amine extends beyond its direct therapeutic applications. It can serve as a building block for the synthesis of more complex molecules with enhanced biological activities. For example, researchers have used this compound as a starting material to develop novel derivatives with improved pharmacological profiles. These derivatives have shown promise in treating various diseases, including cancer and neurodegenerative disorders.
In conclusion, 4-(Aminomethyl)-1-phenyl-1H-pyrazol-5-amine (CAS No. 1017785-20-4) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for the development of new therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties, further solidifying its importance in the field.
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